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Compound of Interest

Compound Name: Theaflavin 3

Cat. No.: B8070056

Application Notes and Protocols for Researchers

Theaflavin-3-gallate (TF3G), a prominent polyphenol found in black tea, has garnered
significant attention in oncological research for its potent anti-cancer properties. This document
provides a detailed overview of its application in cancer cell line research, summarizing key
guantitative data, outlining experimental protocols, and visualizing the intricate signaling
pathways it modulates. These notes are intended for researchers, scientists, and professionals
in drug development exploring novel therapeutic avenues in cancer treatment.

Data Presentation: Inhibitory Effects of Theaflavin-3-
gallate on Cancer Cell Lines

Theaflavin-3-gallate and its derivatives have demonstrated significant cytotoxic and growth
inhibitory effects across a panel of human cancer cell lines. The half-maximal inhibitory
concentration (IC50) values, a key measure of a compound's potency, are summarized below.
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Signaling Pathways Modulated by Theaflavin-3-

gallate

Theaflavin-3-gallate exerts its anti-cancer effects by targeting multiple critical signaling

pathways involved in cell proliferation, survival, and apoptosis.

Apoptosis Induction Pathways

Theaflavin-3-gallate and its derivatives are potent inducers of apoptosis in cancer cells through

both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][6]
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Caption: Intrinsic and extrinsic apoptosis pathways induced by Theaflavin-3-gallate.

Akt/MDM2/p53 Signaling Pathway

In cisplatin-resistant ovarian cancer cells, theaflavin-3,3'-digallate (a related compound) has
been shown to induce apoptosis and G2 cell cycle arrest by modulating the Akt/MDM2/p53
signaling pathway.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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